Technical Support Center: Overcoming Resistance to 5,6-Dimethyl-2-thiouracil

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*5,6-Dimethyl-2-thiouracil*
CAS No.:	*28456-54-4*
Cat. No.:	*B179397*

Get Quote

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for researchers, scientists, and drug development professionals encountering resistance to **5,6-Dimethyl-2-thiouracil** in cancer cell lines. This guide provides in-depth troubleshooting, experimental workflows, and validated protocols to help you diagnose, understand, and overcome acquired drug resistance in your in vitro models.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Section 1: Initial Verification & Troubleshooting

Q1: My IC50 value for **5,6-Dimethyl-2-thiouracil** has suddenly increased. Does this automatically mean my cells are resistant?

A1: Not necessarily. A shift in the half-maximal inhibitory concentration (IC50) is a primary indicator of resistance, but it's crucial to first rule out technical variability.[1] Acquired resistance is typically a gradual process involving the selection and proliferation of cells that can survive


© 2026 BenchChem. All rights reserved.

the drug's effects.[2][3][4] Before concluding that you have a stable resistant line, systematically verify these common sources of error:

- Cell Culture Health & Consistency:
  - Mycoplasma Contamination: This common, often undetected, contamination can significantly alter cellular response to stimuli. Test your cultures immediately.
  - Cell Line Authentication: Confirm the identity of your cell line via Short Tandem Repeat (STR) profiling. Cell line misidentification or cross-contamination is a prevalent issue in research.[1]
  - Passage Number: Are you working with a high-passage cell line? Genetic drift can occur over many passages, potentially altering drug sensitivity. Always use cells within a consistent, low-passage range for critical experiments.
- Reagent Integrity:
  - Drug Stock: Has the **5,6-Dimethyl-2-thiouracil** stock solution degraded? Thaw a fresh aliquot or prepare a new stock solution from powder. Verify its activity on a new, low-passage parental cell line known to be sensitive.
  - Media & Supplements: Ensure consistency in your media, serum, and supplement lots, as batch-to-batch variability can influence cell growth and drug response.
- Assay Parameters:
  - Cell Seeding Density: Inconsistent seeding density is a major source of variability in viability assays.[5][6] Ensure cells are in the logarithmic growth phase throughout the experiment.[7][8]
  - Assay Controls: Always run a sensitive parental cell line in parallel with your suspected resistant line. The IC50 values should be determined concurrently for a valid comparison.

Troubleshooting Workflow: Initial Assessment Use the following workflow to systematically rule out common technical issues.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Initial troubleshooting workflow for an observed increase in IC50.

© 2026 BenchChem. All rights reserved.

Section 2: Investigating Mechanisms of Resistance

Q2: My troubleshooting confirms the cells are resistant. What are the likely biological mechanisms?

A2: Drug resistance in cancer is a complex phenomenon driven by several key mechanisms.[9][10] For a compound like **5,6-Dimethyl-2-thiouracil**, a derivative of thiouracil which can interfere with nucleotide synthesis, resistance is likely to arise from one or more of the following adaptations:

- Increased Drug Efflux: Cancer cells can upregulate membrane proteins known as ATP-binding cassette (ABC) transporters.[11][12] These act as pumps, actively removing the drug from the cell's interior, thereby preventing it from reaching its target at a sufficient concentration.[11][13] Key transporters implicated in multidrug resistance include P-glycoprotein (P-gp/ABCB1), MRP1 (ABCC1), and ABCG2 (BCRP).[13][14]

- Alteration of the Drug Target: The intracellular target of the drug may become mutated or its expression level may change. This can reduce the binding affinity of the drug or render it ineffective.


- Activation of Bypass Signaling Pathways: Cells can activate alternative survival pathways to circumvent the drug's inhibitory effects.[15] Even if the primary target is successfully inhibited, these bypass pathways can sustain cell proliferation and survival. The PI3K/Akt/mTOR pathway is a very common bypass route activated in response to various cancer therapies.[16][17][18][19]

- Changes in Drug Metabolism: Cells may alter their metabolic processes to inactivate the drug more rapidly.

- Epigenetic Modifications: Changes in DNA methylation or histone modification can alter the expression of genes involved in drug sensitivity, transport, or apoptosis, contributing to a resistant phenotype.[9][20]

Conceptual Overview of Resistance Mechanisms

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Major biological mechanisms of cancer drug resistance.

Q3: How do I test if my cells are overexpressing drug efflux pumps like ABCG2?

A3: The overexpression of ABC transporters is a classic mechanism of multidrug resistance.[11][21] A straightforward way to investigate this is to measure the protein levels of common transporters. ABCG2 (also known as BCRP) is a strong candidate.[22]

Experimental Approach: Western Blotting for ABCG2

- Principle: This technique separates proteins by size to allow for the detection of a specific protein of interest using an antibody. By comparing the band intensity of ABCG2 in your parental (sensitive) and resistant cell lines, you can determine if its expression is upregulated.
- Critical Controls:

© 2026 BenchChem. All rights reserved.

- Parental Cell Line: This is your baseline for normal ABCG2 expression.
- Loading Control: Use an antibody against a stable housekeeping protein (e.g., GAPDH, β-Actin) to ensure you have loaded equal amounts of total protein from each sample.
- Positive Control: If available, use a cell line known to overexpress ABCG2.[23]

- Expected Outcome: A significantly darker and thicker band for ABCG2 (typically around 72 kDa) in the resistant cell line lysate compared to the parental line, while the loading control bands remain equal, would strongly suggest that increased drug efflux is a resistance mechanism.

(See Appendix for a detailed Western Blot protocol.)

Q4: Resistance is confirmed, but ABCG2 levels are normal. How do I check for bypass pathway activation?

A4: Activation of survival signaling, particularly the PI3K/Akt/mTOR pathway, is a frequent cause of resistance to therapies that induce cellular stress.[17][24] The activation state of this pathway is controlled by phosphorylation. Therefore, measuring the levels of key phosphorylated proteins can reveal if this pathway is hyperactive in your resistant cells.


Experimental Approach: Phospho-Protein Western Blotting

- Principle: Use antibodies that specifically recognize the phosphorylated (active) forms of key signaling proteins.
- Key Targets to Probe:
  - Phospho-Akt (Ser473): A central node in the pathway. Its phosphorylation indicates pathway activation.
  - Total Akt: Measure total Akt levels to ensure that the observed increase in p-Akt is due to increased activation, not just more protein.
  - Phospho-mTOR (Ser2448): A key downstream effector of Akt.
  - Phospho-S6 Ribosomal Protein: A downstream target of mTOR, indicating pathway output.

© 2026 BenchChem. All rights reserved.

- Expected Outcome: Resistant cells may show a higher ratio of phospho-protein to total protein (e.g., p-Akt/Total Akt) compared to parental cells, even in the presence of **5,6-Dimethyl-2-thiouracil**. This indicates the cells have rewired their signaling to maintain a pro-survival state.

PI3K/Akt/mTOR Survival Pathway



Click to download full resolution via product page

Caption: The PI3K/Akt/mTOR pathway is a key survival signaling cascade.

Section 3: Strategies to Overcome Resistance

Q5: I've identified a likely resistance mechanism. How can I re-sensitize my cells experimentally?

A5: Once you have a hypothesis, you can test it directly by using a second compound to inhibit the resistance mechanism. This is the basis of combination therapy.

Strategy 1: If Drug Efflux (e.g., ABCG2) is Upregulated

- Approach: Use a known ABC transporter inhibitor in combination with **5,6-Dimethyl-2-thiouracil**.
- Example Inhibitor: Verapamil is a classic, though not entirely specific, inhibitor that can block the function of several ABC transporters.[12] More specific inhibitors are also available.
- Experimental Design: Treat the resistant cells with:
  - **5,6-Dimethyl-2-thiouracil** alone (control).
  - ABC transporter inhibitor alone (control).
  - A combination of both compounds.
- Expected Outcome: A synergistic effect, where the IC50 of **5,6-Dimethyl-2-thiouracil** in the resistant cells is significantly lowered in the presence of the ABC transporter inhibitor, would validate this mechanism.

Strategy 2: If a Bypass Pathway (e.g., PI3K/Akt) is Activated

- Approach: Use a targeted inhibitor of the bypass pathway.
- Example Inhibitors: A PI3K inhibitor (e.g., Alpelisib) or an Akt inhibitor (e.g., Capivasertib).[19]
- Experimental Design: Similar to the above, test your primary compound with and without the pathway inhibitor and look for a synergistic reduction in cell viability.

© 2026 BenchChem. All rights reserved.

- Expected Outcome: If the PI3K/Akt pathway is critical for survival in the resistant cells, inhibiting it should restore sensitivity to **5,6-Dimethyl-2-thiouracil**.

Strategy 3: Using Gene Silencing (siRNA)

- Approach: A more specific method than small molecule inhibitors is to use small interfering RNA (siRNA) to temporarily knock down the expression of the gene responsible for resistance.[25][26]
- Experimental Design:
  - Transfect the resistant cells with siRNA targeting the gene of interest (e.g., ABCG2).
  - Use a non-targeting or "scramble" siRNA as a negative control.[27]
  - After allowing time for the protein to be depleted (typically 48-72 hours), treat the cells with **5,6-Dimethyl-2-thiouracil** and determine the IC50.
- Expected Outcome: A successful knockdown of the resistance-driving gene should result in a significant decrease in the IC50, making the cells sensitive to the drug again. This provides very strong evidence for the role of that specific gene in the resistance phenotype.

(See Appendix for a general siRNA Knockdown protocol.)

Appendix: Key Experimental Protocols

Protocol 1: Cell Viability and IC50 Determination (MTT Assay)

This protocol provides a framework for assessing cell viability based on the metabolic reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by viable cells.[28]

Materials:

- 96-well flat-bottom plates
- Parental and resistant cell lines

© 2026 BenchChem. All rights reserved.

- Complete culture medium
- **5,6-Dimethyl-2-thiouracil** stock solution (in DMSO)
- MTT solution (5 mg/mL in sterile PBS)[29]
- DMSO (cell culture grade)
- Multichannel pipette
- Microplate reader (absorbance at 570 nm, reference at 630 nm)

Procedure:

- Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL) to ensure they remain in logarithmic growth for the duration of the assay.[5][7] Incubate overnight (37°C, 5% CO2) to allow for attachment.
- Drug Treatment: Prepare a 2-fold or 3-fold serial dilution of **5,6-Dimethyl-2-thiouracil** in complete medium.[30] Remove the old medium from the cells and add 100 µL of the drug dilutions. Include "vehicle control" wells (medium with the same final concentration of DMSO as the highest drug dose) and "medium only" blank wells.[28]
- Incubation: Incubate the plate for the desired time period (e.g., 48 or 72 hours).
- MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours.[29][31] Viable cells will reduce the yellow MTT to purple formazan crystals.
- Solubilization: Carefully aspirate the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals.[28][29] Place the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.[28]
- Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[28]
- Data Analysis:
  - Subtract the average absorbance of the "medium only" blanks from all other readings.

© 2026 BenchChem. All rights reserved.

- Calculate cell viability as a percentage relative to the vehicle control (set to 100%).
- Plot the percent viability against the log of the drug concentration. Use non-linear regression (sigmoidal dose-response curve) in software like GraphPad Prism to calculate the IC50 value.[7]

Protocol 2: Western Blot for ABCG2 Expression

This protocol outlines the detection of the ABCG2 protein, a common drug efflux pump.[22][32]

Materials:

- Parental and resistant cell lysates
- RIPA buffer with protease/phosphatase inhibitors
- BCA Protein Assay Kit
- SDS-PAGE gels, running buffer, and transfer buffer
- PVDF membrane
- Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
- Primary Antibodies: Anti-ABCG2 (e.g., Cell Signaling Technology #42078[23]) and Anti-GAPDH (loading control)
- HRP-conjugated secondary antibody
- ECL chemiluminescence substrate

Procedure:

- Protein Extraction & Quantification: Lyse cell pellets in RIPA buffer. Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.
- SDS-PAGE: Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer. Load samples onto an SDS-PAGE gel and separate proteins by electrophoresis.

© 2026 BenchChem. All rights reserved.

- Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.
- Blocking: Block the membrane for 1 hour at room temperature in blocking buffer to prevent non-specific antibody binding.
- Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-ABCG2, diluted in blocking buffer) overnight at 4°C with gentle agitation.
- Washing: Wash the membrane 3 times for 5-10 minutes each in TBST.
- Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.
- Washing: Repeat the washing step.
- Detection: Apply ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.
- Stripping & Re-probing: To check the loading control, the membrane can be stripped of the first set of antibodies and re-probed with the anti-GAPDH antibody, following the same steps.

Protocol 3: siRNA-mediated Gene Knockdown

This protocol provides a general workflow for transiently silencing a target gene (e.g., ABCG2) using siRNA.[27]

Materials:

- Resistant cell line
- siRNA targeting your gene of interest (e.g., ABCG2)
- Non-targeting (scramble) control siRNA
- Transfection reagent (e.g., Lipofectamine™)
- Serum-free medium (e.g., Opti-MEM™)

Procedure:

© 2026 BenchChem. All rights reserved.

- Cell Seeding: The day before transfection, seed the resistant cells so they will be 50-75% confluent at the time of transfection.[27]
- Prepare siRNA-Lipid Complex:
  - In one tube, dilute the siRNA (e.g., to a final concentration of 20-50 nM) in serum-free medium.
  - In a separate tube, dilute the transfection reagent in serum-free medium according to the manufacturer's instructions.
  - Combine the diluted siRNA and diluted transfection reagent, mix gently, and incubate at room temperature for 15-20 minutes to allow complexes to form.
- Transfection: Add the siRNA-lipid complexes drop-wise to the cells in their culture wells. Gently rock the plate to mix.
- Incubation: Incubate the cells for 24-72 hours. The optimal time depends on the target protein's stability and should be determined empirically.
- Validation & Experimentation:
  - Validate Knockdown: After incubation, harvest a parallel set of cells to confirm knockdown of the target protein by Western Blot or qPCR.
  - Perform Functional Assay: Use the remaining transfected cells to perform your functional assay (e.g., an MTT assay with **5,6-Dimethyl-2-thiouracil**) to see if sensitivity has been restored.

References

- Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. (n.d.). Creative Bioarray. Retrieved January 9, 2026, from [Link]
- Li, Y., et al. (2021). Activation of PI3K/AKT/mTOR Pathway Causes Drug Resistance in Breast Cancer. Frontiers in Oncology. Retrieved January 9, 2026, from [Link]

© 2026 BenchChem. All rights reserved.

- Baguley, B. C. (2010). Role of ABC transporters in cancer chemotherapy. PubMed Central. Retrieved January 9, 2026, from [Link]
- Sarkadi, B., et al. (2004). The Role of ABC Transporters in Drug Resistance, Metabolism and Toxicity. Current Protein & Peptide Science. Retrieved January 9, 2026, from [Link]
- Wu, Q., et al. (2015). ABC Transporter Inhibitors in Reversing Multidrug Resistance to Chemotherapy. Current Drug Targets. Retrieved January 9, 2026, from [Link]
- Carnevale, J., & Papa, S. (2023). The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review. Cancers. Retrieved January 9, 2026, from [Link]
- Bao, X., et al. (2021). Clinically-Relevant ABC Transporter for Anti-Cancer Drug Resistance. Frontiers in Oncology. Retrieved January 9, 2026, from [Link]
- Scripps Research Institute. (2015). TSRI researchers show how ABC transporters cause multidrug resistance. Scripps Research. Retrieved January 9, 2026, from [Link]
- Tufail, A., et al. (2024). Targeting PI3K/AKT/mTOR signaling to overcome drug resistance in cancer. Seminars in Cancer Biology. Retrieved January 9, 2026, from [Link]
- Tufail, A., et al. (2024). Targeting PI3K/AKT/mTOR signaling to overcome drug resistance in cancer. ResearchGate. Retrieved January 9, 2026, from [Link]
- Xu, F., et al. (2022). PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? Frontiers in Oncology. Retrieved January 9, 2026, from [Link]
- Villalobos, M. M., & Jak-Gavrielides, M. (2016). Knockdown of Target Genes by siRNA In Vitro. Methods in Molecular Biology. Retrieved January 9, 2026, from [Link]
- MTT Single Drug Assay Protocol. (n.d.). Texas Children's Hospital. Retrieved January 9, 2026, from [Link]
- Ciuraszkiewicz, A., et al. (2019). Optimization of Western blotting analysis for the isolation and detection of membrane xenobiotic transporter ABCG2. Acta Biochimica Polonica. Retrieved January 9, 2026, from [Link]

© 2026 BenchChem. All rights reserved.

- Dana, H., et al. (2022). Insights on prospects of nano-siRNA based approaches in treatment of Cancer. Frontiers in Pharmacology. Retrieved January 9, 2026, from [Link]
- Three Steps for Setting up a Drug Screening Assay. (2025). Bitesize Bio. Retrieved January 9, 2026, from [Link]
- Membrane Protein Western Blot. (2004). Protocol Online. Retrieved January 9, 2026, from [Link]
- Hafner, M., et al. (2017). Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells. Current Protocols in Chemical Biology. Retrieved January 9, 2026, from [Link]
- Hafner, M., et al. (2017). "Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells". In: Current Protocols in Chemical Biology. Sorger Lab. Retrieved January 9, 2026, from [Link]
- Tsypin, L., & Turkewitz, A. (2019). Cell deposition and drug sensitivity assay. protocols.io. Retrieved January 9, 2026, from [Link]
- BCRP/ABCG2 Antibody. (n.d.). Novatein Biosciences. Retrieved January 9, 2026, from [Link]
- The Silent Assassin-siRNA's Precision Strike in Cancer Gene Therapy. (n.d.). Creative Biolabs. Retrieved January 9, 2026, from [Link]
- Di Nicolantonio, F., et al. (2017). Looking for Driver Pathways of Acquired Resistance to Targeted Therapy: Drug Resistant Subclone Generation and Sensitivity Restoring by Gene Knock-down. Journal of Visualized Experiments. Retrieved January 9, 2026, from [Link]
- DNA Vector-based RNAi to Study Gene Function | Protocol Preview. (2022). JoVE. Retrieved January 9, 2026, from [Link]
- Preparation and Use of shRNA for Knocking Down Specific Genes. (2024). Springer. Retrieved January 9, 2026, from [Link]
- The Different Mechanisms of Cancer Drug Resistance: A Brief Review. (2017). PubMed Central. Retrieved January 9, 2026, from [Link]

© 2026 BenchChem. All rights reserved.

- Mechanisms of Drug Resistance in Cancer Cells: A Chemical Perspective. (2024). ResearchGate. Retrieved January 9, 2026, from [Link]
- Understanding cancer drug resistance: Mechanisms and solutions. (2023). Allied Academies. Retrieved January 9, 2026, from [Link]
- Mechanisms and insights into drug resistance in cancer. (2013). PubMed Central. Retrieved January 9, 2026, from [Link]
- Protocol to identify small-molecule inhibitors against cancer drug resistance. (2025). STAR Protocols. Retrieved January 9, 2026, from [Link]
- Reasons or Mechanisms for Drug Resistance In Cancer Treatment. (2025). YouTube. Retrieved January 9, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. atcc.org [atcc.org]
- 3. Looking for Driver Pathways of Acquired Resistance to Targeted Therapy: Drug Resistant Subclone Generation and Sensitivity Restoring by Gene Knock-down [jove.com]
- 4. alliedacademies.org [alliedacademies.org]
- 5. bitesizebio.com [bitesizebio.com]
- 6. Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 9. The Different Mechanisms of Cancer Drug Resistance: A Brief Review - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Mechanisms and insights into drug resistance in cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Role of ABC transporters in cancer chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Frontiers | Clinically-Relevant ABC Transporter for Anti-Cancer Drug Resistance [frontiersin.org]
- 13. benthamdirect.com [benthamdirect.com]
- 14. ABC Transporter Inhibitors in Reversing Multidrug Resistance to Chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. youtube.com [youtube.com]
- 16. Frontiers | Activation of PI3K/AKT/mTOR Pathway Causes Drug Resistance in Breast Cancer [frontiersin.org]
- 17. The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Targeting PI3K/AKT/mTOR signaling to overcome drug resistance in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]
- 20. ejcmpr.com [ejcmpr.com]
- 21. news-medical.net [news-medical.net]
- 22. Optimization of Western blotting analysis for the isolation and detection of membrane xenobiotic transporter ABCG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. ABCG2 (D5V2K) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
- 24. researchgate.net [researchgate.net]
- 25. Frontiers | Insights on prospects of nano-siRNA based approaches in treatment of Cancer [frontiersin.org]
- 26. The Silent Assassin-siRNA's Precision Strike in Cancer Gene Therapy - Creative Biolabs [creative-biolabs.com]
- 27. Knockdown of Target Genes by siRNA In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
- 28. pdf.benchchem.com [pdf.benchchem.com]
- 29. creative-bioarray.com [creative-bioarray.com]

© 2026 BenchChem. All rights reserved.

- 30. sorger.med.harvard.edu [sorger.med.harvard.edu]
- 31. atcc.org [atcc.org]
- 32. ABCG2 Antibody | Cell Signaling Technology [cellsignal.com]
- To cite this document: BenchChem. [Technical Support Center: Overcoming Resistance to 5,6-Dimethyl-2-thiouracil]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b179397/docs#technical-support-center-overcoming-resistance-to-5-6-dimethyl-2-thiouracil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

© 2026 BenchChem. All rights reserved.